molecular formula C11H14O2 B8355144 4-Methyl-7-methoxy-3,4-dihydro-2H-1-benzopyran

4-Methyl-7-methoxy-3,4-dihydro-2H-1-benzopyran

Cat. No.: B8355144
M. Wt: 178.23 g/mol
InChI Key: KTSMDFCWNABPSP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Methyl-7-methoxy-3,4-dihydro-2H-1-benzopyran is a useful research compound. Its molecular formula is C11H14O2 and its molecular weight is 178.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H14O2

Molecular Weight

178.23 g/mol

IUPAC Name

7-methoxy-4-methyl-3,4-dihydro-2H-chromene

InChI

InChI=1S/C11H14O2/c1-8-5-6-13-11-7-9(12-2)3-4-10(8)11/h3-4,7-8H,5-6H2,1-2H3

InChI Key

KTSMDFCWNABPSP-UHFFFAOYSA-N

Canonical SMILES

CC1CCOC2=C1C=CC(=C2)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

The alkene mixture of step (b) (29 g) was dissolved in ethanol (300 ml) and hydrogenated in the presence of 5% palladium on charcoal (1.0 g) at 45 psi; until hydrogen uptake had ceased. The catalyst was filtered off through a supercel filter aid and the filtrate was evaporated to give the desired compound 29.2 g (99.4%). NMR and MS analysis were correct for the required compound.
[Compound]
Name
alkene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
29 g
Type
reactant
Reaction Step One
Quantity
300 mL
Type
solvent
Reaction Step One
Quantity
1 g
Type
catalyst
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Yield
99.4%

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